Cas no 3608-05-7 (11,13(18)-Neohopadiene)

11,13(18)-Neohopadiene structure
Product name:11,13(18)-Neohopadiene
CAS No:3608-05-7
MF:C30H48
MW:408.702129364014
CID:2036603
11,13(18)-Neohopadiene Chemical and Physical Properties
Names and Identifiers
-
- 11,13(18)-Neohopadiene
- neohopa-11,13(18)-diene
- neohopa-11,13(18)-ene
- Wallichienen
- Delta11,13(18)-Neohopadien
- (+)-Neohopa-11,13(18)-diene
-
- Inchi: InChI=1S/C30H48/c1-20(2)21-10-11-22-23-12-13-25-28(6)16-9-15-26(3,4)24(28)14-17-30(25,8)29(23,7)19-18-27(21,22)5/h12-13,20-21,24-25H,9-11,14-19H2,1-8H3
- InChI Key: UIYGWCYYBGLGBF-UHFFFAOYSA-N
- SMILES: CC(C)C1CCC2=C3C=CC4C5(C)CCCC(C)(C)C5CCC4(C)C3(C)CCC12C |c:6,8|
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- XLogP3: 13.092
11,13(18)-Neohopadiene Related Literature
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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